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Compound of Interest

Compound Name: 3,7-Dimethyloct-6-en-1-yn-3-ol

Cat. No.: B1222461 Get Quote

Disclaimer: Scientific literature with in-depth quantitative data and detailed experimental

protocols on the biological activities of dehydrolinalool is limited. This guide summarizes the

available information on dehydrolinalool and provides a comprehensive overview of the

biological activities of the structurally related monoterpenoid alcohol, linalool, as a proxy. The

methodologies and data presented for linalool can serve as a foundational framework for

designing and conducting biological activity screening of dehydrolinalool.

Introduction to Dehydrolinalool
Dehydrolinalool (3,7-dimethyl-6-octen-1-yn-3-ol) is a tertiary acetylenic alcohol. It is primarily

recognized as a key intermediate in the chemical synthesis of linalool and other terpenoids

used in the fragrance and flavor industries. While its primary application has been in industrial

synthesis, preliminary information suggests potential biological activities, including antimicrobial

and anti-inflammatory properties. However, dedicated studies to elucidate these effects and

their underlying mechanisms are not extensively available in peer-reviewed literature.

Biological Activities of Linalool (as a proxy for
Dehydrolinalool)
Linalool, a naturally occurring monoterpene alcohol and a close structural analog of

dehydrolinalool, has been extensively studied for its diverse biological activities. These include

anticancer, anti-inflammatory, antimicrobial, and antioxidant effects. The following sections
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detail the evidence for these activities, along with the experimental protocols used for their

evaluation.

Anticancer Activity
Linalool has demonstrated cytotoxic and apoptotic effects against various cancer cell lines.

Research suggests that its anticancer activity is mediated through the induction of oxidative

stress, cell cycle arrest, and modulation of apoptotic signaling pathways.

Data Presentation: In Vitro Cytotoxicity of Linalool

Cell Line Assay Concentration Effect Reference

Human Colon

Cancer Cells
WST-8 Assay Dose-dependent

Induction of

apoptosis
[1]

Leukemia Cells MTT Assay Dose-dependent
Growth arrest

and apoptosis
[2]

Breast Cancer

Cells (MCF-7,

MDA-MB-231)

MTT Assay 100-1000 µM

Time and dose-

dependent

decrease in cell

viability

[2]

Leukemia Cells

(U937)
WST-1 Assay IC50: 2.59 µM Cytotoxic effect [3]

Cervical Cancer

Cells (HeLa)
WST-1 Assay IC50: 11.02 µM Cytotoxic effect [3]

Sarcoma-180 (S-

180) Cells
MTT Assay Dose-dependent

Increased

cytotoxic effect
[4]

Human Oral

Squamous

Carcinoma (KB)

Cells

AO/EB Staining Not specified
Induction of

apoptosis
[5]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)
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The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

method to assess cell viability.

Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4

cells/well and incubate for 24 hours to allow for cell attachment.

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,

linalool) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4

hours at 37°C. The viable cells with active mitochondria will reduce the yellow MTT to purple

formazan crystals.

Formazan Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength

(usually between 540 and 590 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells. The half-maximal inhibitory concentration (IC50) can be determined from the dose-

response curve.[6]

Signaling Pathway: Linalool-Induced Apoptosis

Linalool has been shown to induce apoptosis in cancer cells through both intrinsic and extrinsic

pathways. This involves the activation of caspases and modulation of Bcl-2 family proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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